Cas no 1261231-53-1 (4-(5-Chloropyrimidin-2-ylamino)cyclohexanol)

• Product Name: 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol
• CAS No: 1261231-53-1
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 2164328
• Update Time: 2025-10-21

4-(5-Chloropyrimidin-2-ylamino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-4-(3-nitro-pyridin-2-ylamino)-cyclohexanol4-(5-chloro-pyrimidin-2-ylamino)-cyclohexanol
• 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol
• 4-((5-Chloropyrimidin-2-yl)amino)cyclohexanol
• 4-(5-Chloro-pyrimidin-2-ylamino)-cyclohexanol
• SBB075630
• 4-[(5-chloropyrimidin-2-yl)amino]cyclohexan-1-ol
• trans-4-(5-Chloro-pyrimidin-2-ylamino)-cyclohexanol
• Z1508069143
• (1r,4r)-4-[(5-chloropyrimidin-2-yl)amino]cyclohexan-1-ol
• (1R,4R)-4-(3-Nitropyridin-2-ylamino)cyclohexanol4-(5-Chloropyrimidin-2-y

• Inchi： 1S/C10H14ClN3O/c11-7-5-12-10(13-6-7)14-8-1-3-9(15)4-2-8/h5-6,8-9,15H,1-4H2,(H,12,13,14)
• InChI Key： FPQUUVQIMNVUJW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)NC1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Topological Polar Surface Area: 58

Additional information on 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol

4-(5-Chloropyrimidin-2-ylamino)cyclohexanol: A Comprehensive Overview

4-(5-Chloropyrimidin-2-ylamino)cyclohexanol, also known by its CAS number 1261231-53-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a 5-chloropyrimidine group. The cyclohexanol ring provides a rigid framework, while the 5-chloropyrimidine substituent introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

The synthesis of 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol involves a multi-step process, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. Researchers have explored various reaction conditions to optimize yield and purity, with particular attention to the role of solvents and catalysts in enhancing reaction efficiency.

The structural features of this compound make it a promising candidate for applications in drug discovery. The cyclohexanol group is known for its ability to form hydrogen bonds, which can enhance bioavailability and binding affinity to target proteins. Meanwhile, the 5-chloropyrimidine moiety contributes to the compound's lipophilicity, potentially improving its permeability across biological membranes. These properties have led to investigations into its potential as an inhibitor of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In recent studies, 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol has been evaluated for its anti-inflammatory and antioxidant activities. Experimental results demonstrate that the compound exhibits significant free radical scavenging ability, suggesting its potential as a therapeutic agent for conditions associated with oxidative stress. Furthermore, preclinical studies indicate that it may modulate cellular signaling pathways involved in inflammation, offering new avenues for treating chronic inflammatory diseases.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it possesses moderate oral bioavailability and favorable distribution characteristics, making it a viable candidate for systemic administration. However, further studies are required to fully understand its metabolism and excretion pathways, particularly in relation to potential drug-drug interactions.

In conclusion, 4-(5-Chloropyrimidin-2-ylamino)cyclohexanol represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with promising biological activity profiles, positions it as a lead compound for further development in drug discovery programs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic interventions.